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Compound of Interest

Compound Name: Furan-2,5-dicarbohydrazide

Cat. No.: B1330247

Disclaimer: No specific Safety Data Sheet (SDS) for Furan-2,5-dicarbohydrazide was located.
The following guidance is based on the known hazards of the parent compound, Furan-2,5-
dicarboxylic acid, and general safety protocols for handling hydrazide compounds. Hydrazides
as a class of compounds can be toxic and reactive.[1] A thorough risk assessment should be
conducted before handling this chemical.

This document provides essential procedural guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Furan-2,5-dicarbohydrazide.

Hazard Identification and Personal Protective
Equipment (PPE)

Furan-2,5-dicarboxylic acid, the parent compound, is classified as a serious eye irritant.[2][3][4]
Hydrazine compounds, in general, are considered hazardous and toxic.[1] Therefore, a high
degree of caution should be exercised.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Equipment

Specification

Eye and Face

Chemical Safety Goggles and
Face Shield

Goggles should be compliant
with ANSI Z87.1. A face shield
should be worn over goggles

to protect against splashes.[5]

[6]

Skin

Chemical-resistant gloves and

lab coat

Butyl rubber or nitrile gloves
are recommended for handling
hydrazines.[5][7] A flame-
resistant lab coat should be

worn.[5]

Respiratory

Air-purifying respirator with

appropriate cartridges

To be used in a well-ventilated
area or fume hood.[4] If
ventilation is not adequate, a
NIOSH-approved full-face
positive-pressure supplied-air
respirator or self-contained
breathing apparatus is

recommended.[7]

Footwear

Closed-toe shoes

Leather shoes should be
avoided as they can absorb

chemicals.[7]

Operational Plan for Safe Handling

2.1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing

agents, acids, and metal oxides.[5][7]

o Keep the container tightly closed.[5]

2.2. Laboratory Handling:
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All handling of Furan-2,5-dicarbohydrazide should be conducted in a certified chemical
fume hood to minimize inhalation exposure.[6]

Ensure an eyewash station and safety shower are readily accessible.[5]

Avoid the formation of dust and aerosols.[4]

Wash hands thoroughly after handling.[3]

2.3. Spill Response:

In case of a spill, evacuate the area immediately.[5]
o Wear the appropriate PPE, including respiratory protection, before attempting to clean up.[7]

o For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,
sand, vermiculite).

o For large spills, dike the area to prevent spreading.[7]

o Collect the spilled material and absorbent in a sealed, properly labeled container for
disposal.[5]

o Ventilate the area and wash the spill site after material pickup is complete.
Disposal Plan

All waste containing Furan-2,5-dicarbohydrazide must be treated as hazardous waste.
3.1. Waste Collection:

o Collect waste in a designated, clearly labeled, and sealed container.

» Do not mix with other waste streams.

3.2. Waste Disposal:

e Hydrazine-containing waste can often be neutralized by oxidation with a dilute solution of
sodium hypochlorite or calcium hypochlorite.[7][8]
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o Dispose of the chemical waste through your institution's hazardous waste management
program, following all local, state, and federal regulations.[9][10]

Quantitative Data Summary

The following data is for the parent compound, Furan-2,5-dicarboxylic acid, as no specific data
for Furan-2,5-dicarbohydrazide is available.

Property Value Reference
CAS Number 3238-40-2 [11][12]
Molecular Formula CeHaOs [12][13]
Molecular Weight 156.09 g/mol [12][13]
Melting Point >300 °C

Safe Handling Workflow
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Caption: Workflow for Safe Handling of Furan-2,5-dicarbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-furan-2-5-dicarbohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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